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Compound of Interest

Compound Name: Triglycerol diacrylate

Cat. No.: B054944

An In-depth Technical Guide to Triglycerol Diacrylate: Chemical Structure, Properties, and
Applications in Advanced Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triglycerol diacrylate (TGDA) is a versatile multifunctional monomer that has garnered
significant interest in the fields of polymer science, advanced materials, and biomedical
engineering. Its unique chemical structure, derived from the renewable resource glycerol, offers
a combination of biocompatibility, crosslinking capability, and tunable physical properties. This
technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and polymerization of TGDA, with a particular focus on its applications in drug
delivery and tissue engineering.

Chemical Structure and Identification

Triglycerol diacrylate is an ester of triglycerol and acrylic acid. The core of the molecule
consists of three glycerol units linked by ether bonds, with two of the terminal hydroxyl groups
esterified with acrylic acid. This structure provides two polymerizable acrylate groups, enabling
the formation of crosslinked polymer networks.

The chemical identity of triglycerol diacrylate is defined by the following identifiers:
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Identifier Value

[2-hydroxy-3-[2-hydroxy-3-(2-hydroxy-3-prop-2-

IUPAC Name enoyloxypropoxy)propoxy]propyl] prop-2-
enoate[1]

CAS Number 60453-84-1[1][2][3]

Molecular Formula C15H2409[1][2][3]

Molecular Weight 348.35 g/mol [1][3][4]
C=CC(=0)0Cc(o)cocc(o)cocceo)coc(=o

SMILES (=0)0CC(0) ©) (O)COC(=0)
C=C

InChl Key PSSYEWWHQGPWGA-UHFFFAOY SA-N[1][2]
Glycerol 1,3-diglycerolate diacrylate[1][4], 2-
Propenoic acid, (2-hydroxy-1,3-

Synonyms

propanediyl)bis[oxy(2-hydroxy-3,1-propanediyl)]
ester

Below is a 2D representation of the chemical structure of triglycerol diacrylate.

Caption: 2D Chemical Structure of Triglycerol Diacrylate.

Physicochemical Properties

The physical and chemical properties of triglycerol diacrylate are summarized in the table
below. These properties are crucial for determining its processing conditions and suitability for
various applications.
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Property Value Reference
Density 1.237 g/mL at 25 °C [31[5][6]
Refractive Index n20/D 1.446 [31[5][6]
Boiling Point 516.0 £ 50.0 °C at 760 mmHg [31[7]

Flash Point >230 °F [31[7]
Vapor Pressure 8.3E-13 mmHg at 25 °C [3]

LogP -1.43930 [3]

Storage Temperature 2-8 °C [31[5]1[8]
Hydrogen Bond Donor Count 3 [3]

Hydrogen Bond Acceptor
ydrog p 9 (3]
Count

Synthesis and Polymerization
Synthesis of Triglycerol Diacrylate

Triglycerol diacrylate is typically synthesized through a two-step process involving the
oligomerization of glycerol to form triglycerol, followed by the esterification of triglycerol with
acrylic acid.

Caption: Synthesis pathway of Triglycerol Diacrylate.
Experimental Protocol: Esterification of Triglycerol

A general protocol for the synthesis of glycerol diacrylate, which can be adapted for triglycerol
diacrylate, involves the following steps:

» Reactants: Triglycerol, acrylic acid, a suitable solvent (e.g., toluene), an acid catalyst (e.g., p-
toluenesulfonic acid), and a polymerization inhibitor (e.g., hydroguinone).

» Reaction Setup: The reactants are charged into a reaction vessel equipped with a stirrer,
thermometer, and a Dean-Stark apparatus to remove the water formed during the reaction.
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e Reaction Conditions: The mixture is heated to a specific temperature (e.g., 85-90°C) and
stirred continuously. The progress of the reaction is monitored by measuring the acid number
of the reaction mixture.

o Work-up: Once the desired acid number is reached, the reaction is stopped. The mixture is
then cooled, neutralized (e.g., with a sodium carbonate solution), and washed with water to
remove the catalyst and unreacted acrylic acid.

 Purification: The organic layer is separated, and the solvent is removed under reduced
pressure to yield the final product.

Polymerization of Triglycerol Diacrylate

Triglycerol diacrylate can be polymerized through free-radical polymerization, which can be
initiated by thermal initiators or photoinitiators. The presence of two acrylate groups allows for
the formation of a highly crosslinked polymer network.

Caption: Polymerization workflow of Triglycerol Diacrylate.
Experimental Protocol: Photopolymerization of a TGDA-based Resin

o Formulation: A resin is prepared by mixing triglycerol diacrylate with a photoinitiator (e.g.,
phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide) and other components as needed (e.g.,
other monomers, fillers).

o Casting: The liquid resin is cast into a mold of the desired shape.

o Curing: The resin is exposed to a UV light source of a specific wavelength and intensity for a
defined period. The photoinitiator absorbs the light and generates free radicals, initiating the
polymerization of the acrylate groups.

e Post-curing: The cured polymer may be subjected to a post-curing step (e.g., heating) to
ensure complete conversion of the monomers.

Properties and Applications of Triglycerol
Diacrylate-Based Polymers
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The properties of polymers derived from triglycerol diacrylate are highly dependent on the
degree of crosslinking and the other components in the polymer network. The presence of
hydroxyl groups in the TGDA backbone imparts hydrophilicity to the resulting polymers.

Mechanical Properties

The incorporation of TGDA into polymer formulations can significantly enhance their
mechanical properties. For instance, in a study involving a bio-based resin for 3D printing, the
addition of 3 vol% TGDA resulted in a notable increase in both ultimate tensile strength (UTS)
and elastic modulus.[2]

TGDA Concentration Ultimate Tensile Strength .
Elastic Modulus
(vol%) (UTS)
0 24.8 + 1.8 MPa 0.88 + 0.06 GPa
3 32.4+2.1 MPa 1.15+0.21 GPa

Biocompatibility and Degradation

Triglycerol diacrylate and its resulting polymers are generally considered biocompatible,
making them suitable for various biomedical applications.[2] However, as with any biomaterial,
thorough biocompatibility testing according to standards such as ISO 10993 is essential for
specific applications.

The degradation of acrylate-based hydrogels like those formed from TGDA is an important
consideration for drug delivery and tissue engineering applications. While the polyether
backbone of TGDA is relatively stable, the acrylate ester linkages are susceptible to hydrolysis.
The in vivo degradation of similar poly(ethylene glycol) diacrylate (PEGDA) hydrogels is
primarily attributed to the hydrolysis of these ester bonds.[9][10] The degradation rate can be
influenced by factors such as the crosslink density and the surrounding physiological
environment.

Applications

The unique properties of triglycerol diacrylate have led to its use in a variety of applications:
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» 3D Printing: TGDA is used as a reactive diluent and crosslinker in bio-based resins for 3D
printing, where it improves printability and the mechanical properties of the final objects.[2]
[11]

o Tissue Engineering: The ability of TGDA to form biocompatible hydrogels makes it a
promising material for creating scaffolds that can support cell growth and tissue
regeneration.[1][2]

o Drug Delivery: TGDA-based hydrogels can be designed to encapsulate and provide
controlled release of therapeutic agents.[4]

o Coatings and Adhesives: The rapid curing characteristics of TGDA make it suitable for use in
UV-curable coatings and adhesives.[1]

Conclusion

Triglycerol diacrylate is a valuable and versatile monomer with a promising future in the
development of advanced materials for a range of applications, particularly in the biomedical
field. Its renewable origin, biocompatibility, and ability to form crosslinked networks with tunable
properties make it an attractive alternative to petroleum-based monomers. Further research
into the specific degradation kinetics and in vivo performance of TGDA-based materials will be
crucial for its successful translation into clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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